![molecular formula C5H4BrNO3S B1281078 5-Bromopyridine-3-sulfonic acid CAS No. 62009-34-1](/img/structure/B1281078.png)
5-Bromopyridine-3-sulfonic acid
Overview
Description
5-Bromopyridine-3-sulfonic acid is a brominated pyridine compound with a sulfonic acid group at the third position. It is related to various other brominated pyridines and their derivatives, which have been studied for their potential applications in organic synthesis, medicinal chemistry, and as ligands in metal complexes. The presence of both bromine and sulfonic acid functional groups makes it a versatile intermediate for further chemical transformations.
Synthesis Analysis
The synthesis of related bromopyridine sulfonic acids and their derivatives has been explored in several studies. For instance, the synthesis of 2,2'-bipyridine-5-sulfonic acid was achieved through mercury(II)-catalyzed sulfonation of 2,2'-bipyridine in oleum, followed by purification steps involving extraction and re-extraction processes . Another study reported the synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, which involved multiple steps including regioselective substitution, methoxylation, and bromination to obtain the desired product . These methods highlight the complexity and multi-step nature of synthesizing bromopyridine sulfonic acid derivatives.
Molecular Structure Analysis
The molecular structure of bromopyridine sulfonic acids and their derivatives has been characterized using various spectroscopic techniques. For example, the X-ray crystal structure analysis of 5,5'-dibromo-2,2'-dipyridyl disulfide and its derivatives confirmed their molecular structure, providing insights into the orientation of the pyridine rings and the position of the bromine and sulfonic acid groups . Similarly, NMR studies have shown that the free acid of 2,2'-bipyridine-5-sulfonic acid exists as a planar zwitter-ion, while its salts and sulfonamide derivatives exhibit a twisted orientation of the pyridine rings .
Chemical Reactions Analysis
Bromopyridine sulfonic acids undergo various chemical reactions due to their reactive functional groups. Substitution reactions of 5-nitropyridine-2-sulfonic acid with different nucleophiles have been investigated, leading to the formation of various 2,5-disubstituted pyridines . Additionally, cross-coupling reactions of 3-bromopyridine with sulfonamides have been catalyzed by CuI, demonstrating the potential of bromopyridine derivatives in forming new chemical bonds . These studies illustrate the reactivity of bromopyridine sulfonic acids in organic synthesis.
Physical and Chemical Properties Analysis
The physical and chemical properties of bromopyridine sulfonic acids are influenced by their functional groups. The solubility of these compounds in different solvents can vary significantly, as seen in the study of water-soluble metal complexes and catalysts, where the solubility was determined by the cations and the polarity of the anion . The presence of the bromine atom also facilitates further chemical modifications, such as bromination reactions to produce dibrominated bipyridines . The Bronsted acidic function of related ionic liquids, such as 3-sulfonic acid 1-imidazolopyridinium hydrogen sulfate, highlights the potential acidity and dual hydrogen bonding abilities of the SO3H group .
Scientific Research Applications
Synthesis and Characterization
Metal Carboxylate-Sulfonate Hybrids : 5-Bromopyridine-3-sulfonic acid is used in the synthesis of metal carboxylate-sulfonate hybrids with layered and one-dimensional structures, contributing to the study of metal-organic frameworks and coordination polymers (Sun et al., 2004).
Halogenated Fluoresceins : It plays a role in the synthesis of regioisomerically pure 5- or 6-halogenated fluoresceins, which are significant in dye chemistry and bioimaging applications (Jiao et al., 2003).
Silver(I) Complexes : this compound reacts with AgNO3 to form a silver(I) complex, demonstrating its utility in the formation of intricate molecular architectures (Lu & Jian, 2012).
Catalysis and Chemical Reactions
Ionic Liquid Catalysis : It is utilized in the synthesis of a novel Bronsted acidic ionic liquid, which is an efficient catalyst for the preparation of complex organic compounds (Tayebee et al., 2015).
Functionalized BODIPY Derivatives : In the formation of water-soluble BODIPY derivatives, this compound contributes to the development of highly fluorescent probes in aqueous environments, relevant in biological and chemical sensing (Li et al., 2008).
Proton Conduction Studies : This chemical is involved in the synthesis of coordination polymers with sulfonic acid groups, which are studied for their humidity-dependent proton conductivity, relevant in materials science and electrochemistry (Maity et al., 2017).
Safety and Hazards
The compound is considered hazardous and has the signal word "Warning" . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes . Use of personal protective equipment and chemical impermeable gloves is recommended .
Mechanism of Action
Target of Action
This compound is primarily used in research and development, and its specific biological targets may vary depending on the context of its use .
Mode of Action
They can participate in various chemical reactions, such as cross-coupling reactions .
Biochemical Pathways
As a brominated pyridine derivative, it may be involved in various chemical reactions, potentially affecting multiple biochemical pathways depending on the context of its use .
Result of Action
As a brominated compound, it’s likely to be reactive and could potentially interact with various biological molecules, leading to a range of possible effects .
Action Environment
The action, efficacy, and stability of 5-Bromopyridine-3-sulfonic acid can be influenced by various environmental factors. For instance, it should be stored in a dry, room-temperature environment to maintain its stability . Its action and efficacy could also be influenced by factors such as pH, temperature, and the presence of other chemicals .
properties
IUPAC Name |
5-bromopyridine-3-sulfonic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4BrNO3S/c6-4-1-5(3-7-2-4)11(8,9)10/h1-3H,(H,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMLXJWRGAHUNNM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC=C1Br)S(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4BrNO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30506803 | |
Record name | 5-Bromopyridine-3-sulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30506803 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
62009-34-1 | |
Record name | 5-Bromo-3-pyridinesulfonic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=62009-34-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Bromopyridine-3-sulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30506803 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Bromopyridine-3-sulphonic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 5-bromopyridine-3-sulfonic acid interact with silver(I) ions and what is the significance of this interaction?
A1: this compound acts as a bridging ligand, coordinating to silver(I) ions through its oxygen and nitrogen atoms. [] Specifically, the oxygen atoms from the sulfonate group and the nitrogen atom from the pyridine ring form a slightly distorted tetrahedral geometry around each silver ion. [] This interaction leads to the formation of a layered polymeric structure, [Ag(C5H3BrNO3S)]n, where the silver ions are bridged by the 5-bromopyridine-3-sulfonate ligands. [] This type of interaction, with a short Ag⋯Ag distance of 3.0159 (6) Å, indicates the presence of argentophilic interactions within the structure. [] These interactions are of interest in materials science due to their potential influence on the material's optical and electronic properties.
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